4-Ethyl-cyclohexane-1,1-dicarboxylic acid dimethyl ester

• Molecular Formula: C12H20O4
• Molecular Weight: 228.28 g/mol
• IUPAC Name: dimethyl 4-ethylcyclohexane-1,1-dicarboxylate
• InChI: InChI=1S/C12H20O4/c1-4-9-5-7-12(8-6-9,10(13)15-2)11(14)16-3/h9H,4-8H2,1-3H3
• InChI Key: AXNBGMXKQXHUAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)(C(=O)OC)C(=O)OC

Description

4-Ethyl-cyclohexane-1,1-dicarboxylic acid dimethyl ester is a useful research compound. Its molecular formula is C12H20O4 and its molecular weight is 228.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 4-ethyl-cyclohexanecarboxylic acid methyl ester (10.4 g, 61.2 mmol) in THF (25 mL) was added dropwise to a solution of lithium diisopropylamine (11.2 g, 92 mmol) in THF (90 mL) at −78° C. After stirring for 1 h at the same temperature, a solution of methylchloroformate (8.7 g, 92 mmol) in THF (25 mL) was added slowly and the mixture was allowed to warm to room temperature. After 18 h the reaction mixture was quenched with saturated aqueous NH4Cl solution (150 mL). THF was removed in vacuo and the aqueous residue was extracted with EtOAc (200 mL×3). The combined organic layers were dried (MgSO4). After removal of the solvent under reduced pressure, purification by flash column chromatography using an eluting system of hexane/EtOAc (95:5) yielded the title compound as a colorless liquid (14 g) with diisopropyl-carbamic acid methyl ester present. MH+229.